- Synthesis and conformational studies of a chiral octadentate ligand derived from (R)-1,1'-binaphthyl-2,2'-diamine and its dinuclear zinc(II) and nickel(II) complexes, European Journal of Inorganic Chemistry, 2003, (21), 3934-3944
Cas no 93713-30-5 ([1,1'-Binaphthalene]-2,2'-diamine,N2,N2'-dimethyl-, (1R)-)
93713-30-5 structure
Product Name:[1,1'-Binaphthalene]-2,2'-diamine,N2,N2'-dimethyl-, (1R)-
CAS No:93713-30-5
MF:C22H20N2
MW:312.407605171204
MDL:MFCD10566977
CID:801526
PubChem ID:628556
Update Time:2024-10-26
[1,1'-Binaphthalene]-2,2'-diamine,N2,N2'-dimethyl-, (1R)- Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Binaphthalene]-2,2'-diamine,N2,N2'-dimethyl-, (1R)-
- (1R)-N,N'-DIMETHYL-[1,1'-BINAPHTHALENE]-2,2'-DIAMINE
- (R)-N,N′-Dimethyl-1,1′-binaphthyldiamine
- (S)-N,N'-DIMETHYL-1,1'-BINAPHTHYLDIAMINE
- N,N'-Dimethyl-1,1'-binaphthalene-2,2'-diamine
- (R)-(+)-N,N'-dimethyl-1,1'-binaphthyl-2,2'-diamine
- (R)-N-(tert-butoxycarbonyl)phenylalanine
- (R)-N,N'-Dimethy
- (R)-N,N'-Dimethyl-1,1'-binaphthyldiamine
- BOC-D-PHE
- Boc-D-phenylalanine
- Boc-D-Phe-OH
- N-(t-butoxycarbonyl)-D-phenylalanine
- N-(t-butyloxycarbonyl)-D-Phenylalanine
- N-(t-Butyloxycarbonyl)-R-phenylalanine
- N-Boc-D-phenylalanine
- [1,1′-Binaphthalene]-2,2′-diamine, N,N′-dimethyl-, (1R)- (9CI)
- [1,1′-Binaphthalene]-2,2′-diamine, N,N′-dimethyl-, (R)- (ZCI)
- (R)-N,N-Dimethyl-BINAM
- 93713-30-5
- 93621-64-8
- (R)-N,N'-Dimethyl-2,2'-diamino-1,1'-binaphthyl
- 2-Naphthylamine, N-methyl-1-(2-dimethylamino-1-naphthyl)-
- (S)-N,N'-Dimethyl-1,1'-binaphthyldiamine, >=99.0%
- (S)-N,N-Dimethyl-1,1-binaphthyldiamine
- N,N'-Dimethyl-1,1'-Binaphthyldiamine
- (S)-2,2 inverted exclamation mark -Di(methylamino)-1,1 inverted exclamation mark -binaphthalene
- PXDKDUXMEHPNCO-UHFFFAOYSA-N
- (R)-2,2'-Di(methylamino)-1,1'-binaphthalene
- (R)-N,N'-Dimethyl-1,1'-binaphthalene-2,2'-diamine
- [1,1'-Binaphthalene]-2,2'-diamine, N,N'-dimethyl
- N2,N2'-DIMETHYL-[1,1'-BINAPHTHALENE]-2,2'-DIAMINE
- SY037483
- (S)-N,N'-Dimethyl-1,1'-binaphthalene-2,2'--diamine
- (S)-N,N'-DIMETHYL-1,1'-BINAPHTHALENE-2,2'-DIAMINE
- CS-0085817
- E77238
- E74576
- (S)-N2,N2'-Dimethyl-[1,1'-binaphthalene]-2,2'-diamine
- 2,2 inverted exclamation mark -Di(methylamino)-1,1 inverted exclamation mark -binaphthalene
- MFCD10566977
- BS-18006
- SCHEMBL12787291
- CS-0103170
- (R)-N2,N2'-dimethyl-[1,1'-binaphthalene]-2,2'-diamine
- SY037481
- D80895
- N-methyl-1-[2-(methylamino)naphthalen-1-yl]naphthalen-2-amine
- AKOS037649317
- N,N'-Dimethyl-2,2'-diamino-1,1'-binaphthyl
- (R)-N,N'-Dimethyl-1,1'-binaphthyldiamine, >=99.0%
-
- MDL: MFCD10566977
- Inchi: 1S/C22H20N2/c1-23-19-13-11-15-7-3-5-9-17(15)21(19)22-18-10-6-4-8-16(18)12-14-20(22)24-2/h3-14,23-24H,1-2H3
- InChI Key: PXDKDUXMEHPNCO-UHFFFAOYSA-N
- SMILES: C1C=C2C=CC(=C(C2=CC=1)C1C2C(=CC=CC=2)C=CC=1NC)NC
Computed Properties
- Exact Mass: 312.16300
- Monoisotopic Mass: 312.162648646g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 371
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6
- Topological Polar Surface Area: 24.1Ų
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.193±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: No data available
- Boiling Point: 516.1±45.0 °C at 760 mmHg
- Flash Point: 332.8±20.5 °C
- Solubility: Insuluble (3.7E-4 g/L) (25 ºC),
- PSA: 24.06000
- LogP: 5.88940
- Vapor Pressure: 0.0±1.3 mmHg at 25°C
[1,1'-Binaphthalene]-2,2'-diamine,N2,N2'-dimethyl-, (1R)- Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazard Category Code: R36/37/38
- Safety Instruction: S26
-
Hazardous Material Identification:
- Storage Condition:Store at 4 ° C, -4 ° C is better
[1,1'-Binaphthalene]-2,2'-diamine,N2,N2'-dimethyl-, (1R)- Customs Data
- HS CODE:2921590090
- Customs Data:
China Customs Code:
2921590090Overview:
2921590090. Other aromatic polyamines and derivatives and their salts. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2921590090. other aromatic polyamines and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
[1,1'-Binaphthalene]-2,2'-diamine,N2,N2'-dimethyl-, (1R)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | lj0350-500mg |
[1,1'-Binaphthalene]-2,2'-diamine,N2,N2'-dimethyl-, (1R)- |
93713-30-5 | 98%,99%e.e. | 500mg |
¥1350.0 | 2024-07-19 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GQ441-50mg |
[1,1'-Binaphthalene]-2,2'-diamine,N2,N2'-dimethyl-, (1R)- |
93713-30-5 | 97% 99%ee | 50mg |
¥181.0 | 2022-09-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GQ441-200mg |
[1,1'-Binaphthalene]-2,2'-diamine,N2,N2'-dimethyl-, (1R)- |
93713-30-5 | 97% 99%ee | 200mg |
¥568.0 | 2022-09-28 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | R854060-500mg |
(R)-N,N'-Dimethyl-1,1'-binaphthyldiamine |
93713-30-5 | ≥98%,99%e.e. | 500mg |
¥2,511.00 | 2022-08-31 | |
| eNovation Chemicals LLC | D338979-100MG |
[1,1'-Binaphthalene]-2,2'-diamine, N2,N2'-dimethyl-, (1R)- |
93713-30-5 | 97% | 100mg |
$263 | 2023-05-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GQ441-50mg |
[1,1'-Binaphthalene]-2,2'-diamine,N2,N2'-dimethyl-, (1R)- |
93713-30-5 | 97% 99%ee | 50mg |
¥130.7 | 2023-08-31 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GQ441-200mg |
[1,1'-Binaphthalene]-2,2'-diamine,N2,N2'-dimethyl-, (1R)- |
93713-30-5 | 97% 99%ee | 200mg |
¥568.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | R72740-500mg |
N,N'-Dimethyl-1,1'-binaphthalene-2,2'-diamine |
93713-30-5 | 500mg |
¥3118.0 | 2021-09-04 | ||
| Ambeed | A1005277-250mg |
(R)-N2,N2'-Dimethyl-[1,1'-binaphthalene]-2,2'-diamine |
93713-30-5 | 97% 99%ee | 250mg |
$48.0 | 2025-04-15 | |
| Ambeed | A1005277-1g |
(R)-N2,N2'-Dimethyl-[1,1'-binaphthalene]-2,2'-diamine |
93713-30-5 | 97% 99%ee | 1g |
$78.0 | 2025-04-15 |
[1,1'-Binaphthalene]-2,2'-diamine,N2,N2'-dimethyl-, (1R)- Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; 0 °C; 0 °C → rt; 24 h, reflux; reflux → rt
1.2 Reagents: Methanol ; rt
1.3 Reagents: Sodium hydroxide Solvents: Water ; rt
1.4 Reagents: Water ; rt
1.2 Reagents: Methanol ; rt
1.3 Reagents: Sodium hydroxide Solvents: Water ; rt
1.4 Reagents: Water ; rt
Reference
Production Method 2
Reaction Conditions
Reference
- Catalytic, Enantioselective Sulfenylation of Ketone-Derived Enoxysilanes, Journal of the American Chemical Society, 2014, 136(37), 13016-13028
Production Method 3
Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Potassium iodide Solvents: Dimethyl sulfoxide ; 24 h, 50 °C
1.2 Reagents: Sodium hydroxide Solvents: Dimethyl sulfoxide ; 4 h, 130 °C; 130 °C → rt
1.3 Reagents: Water ; rt
1.2 Reagents: Sodium hydroxide Solvents: Dimethyl sulfoxide ; 4 h, 130 °C; 130 °C → rt
1.3 Reagents: Water ; rt
Reference
- Preparation method of chiral aromatic amine compounds by alkylation and rearrangement, China, , ,
Production Method 4
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; 1 h, reflux
1.2 Reagents: Sodium hydroxide Solvents: Water
1.2 Reagents: Sodium hydroxide Solvents: Water
Reference
- Axially dissymmetric binaphthyldiimine chiral Salen-type ligands for catalytic asymmetric addition of diethylzinc to aldehyde, Tetrahedron: Asymmetry, 2002, 13(19), 2161-2166
Production Method 5
Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Potassium iodide Solvents: Dimethyl sulfoxide ; 24 h, 50 °C
1.2 Reagents: Sodium hydroxide ; 4 h, 130 °C; 130 °C → rt
1.3 Solvents: Water
1.2 Reagents: Sodium hydroxide ; 4 h, 130 °C; 130 °C → rt
1.3 Solvents: Water
Reference
- Switchable Smiles Rearrangement for Enantioselective O-Aryl Amination, Organic Letters, 2019, 21(12), 4915-4918
Production Method 6
Reaction Conditions
Reference
- Preparative and mechanistic studies toward the rational development of catalytic, enantioselective selenoetherification reactions, Journal of the American Chemical Society, 2010, 132(44), 15752-15765
Production Method 7
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride
Reference
- Solution conformation of two C2-symmetric amino derivatives of 1,1'-binaphthalene by circular dichroism and liquid crystal technique, Journal of Organic Chemistry, 1992, 57(25), 6820-4
[1,1'-Binaphthalene]-2,2'-diamine,N2,N2'-dimethyl-, (1R)- Raw materials
- (R)-(+)-1,1'-Binaphthalene-2,2'-diamine
- 2-Bromo-N-methylpropanamide
- (1R)-[1,1'-Binaphthalene]-2,2'-diol
[1,1'-Binaphthalene]-2,2'-diamine,N2,N2'-dimethyl-, (1R)- Preparation Products
[1,1'-Binaphthalene]-2,2'-diamine,N2,N2'-dimethyl-, (1R)- Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
93713-30-5 ([1,1'-Binaphthalene]-2,2'-diamine,N2,N2'-dimethyl-, (1R)-) Related Products
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